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Compound of Interest

Compound Name: N-Methylmorphine

Cat. No.: B1198739 Get Quote

Disclaimer: Specific safety data for N-Methylmorphine is not readily available. The following

guidance is based on the safety protocols for Codeine, a structurally similar opioid compound.

Researchers should treat N-Methylmorphine with a high degree of caution, assuming it has a

comparable or potentially higher toxicity profile.

This guide provides essential safety, handling, and disposal information for laboratory

personnel working with N-Methylmorphine. Adherence to these procedures is critical to

minimize exposure risk and ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
N-Methylmorphine, as an opioid derivative, should be handled as a potent and toxic

substance. The primary routes of exposure are inhalation of airborne particles, skin contact,

and ingestion. Acute exposure can lead to respiratory depression, sedation, and other opioid-

related toxic effects.

Data Point
Value (for Codeine
Phosphate)

Citation(s)

Acute Oral Toxicity (LD50) 85 mg/kg (Rat) [1]

237 mg/kg (Mouse) [1]

654 mg/kg (Guinea Pig) [1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling N-Methylmorphine to prevent

accidental exposure.

PPE Category Recommended Equipment Citation(s)

Hand Protection

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be removed and

disposed of after handling.

Change gloves regularly, at

least hourly, or immediately if

contaminated.

[2][3]

Eye and Face Protection

Chemical safety goggles or a

face shield must be worn to

protect against splashes and

airborne particles.

[1]

Respiratory Protection

For handling powders, a

NIOSH-approved N100, R100,

or P100 disposable filtering

facepiece respirator is

recommended. A fit-tested

respirator is essential.

[2]

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

should be worn. One pair of

gloves should be worn under

the cuffs and one pair over.

[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Methylmorphine is crucial for maintaining safety.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks in a designated and well-

ventilated area.

Store N-Methylmorphine in a securely sealed, clearly labeled container.

Keep the container in a locked, dedicated cabinet for potent compounds, away from

incompatible materials.[1][4]

Maintain an accurate inventory of the compound.

Preparation and Handling
All handling of N-Methylmorphine powder must be conducted in a certified chemical fume

hood or a powder containment hood to minimize inhalation risk.[5]

Before handling, ensure all necessary PPE is correctly worn.[6]

Use dedicated equipment (spatulas, weighing paper, etc.) for handling N-Methylmorphine.

Clean all equipment and the work area with an appropriate deactivating solution (e.g., a high

pH solution or a validated commercial product) after each use.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of N-Methylmorphine.
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Disposal Plan
Proper disposal of N-Methylmorphine and associated waste is critical to prevent

environmental contamination and accidental exposure.

Unused N-Methylmorphine: Unused or expired N-Methylmorphine should be disposed of

as hazardous pharmaceutical waste. Contact your institution's Environmental Health and

Safety (EHS) office for specific procedures.[7]

Contaminated Materials: All disposable items that have come into contact with N-
Methylmorphine, including gloves, weighing paper, and pipette tips, must be collected in a

designated, sealed hazardous waste container.[2]

Liquid Waste: Solutions containing N-Methylmorphine should be collected in a clearly

labeled, sealed waste container for hazardous chemical waste.

Take-Back Programs: If available, utilize drug take-back programs for the disposal of unused

opioids.[4][8]

Emergency Procedures
Immediate and appropriate action is required in the event of an exposure or spill.

Accidental Exposure
Skin Contact: Immediately wash the affected area with soap and water for at least 15-20

minutes.[9] Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes, holding the eyelids open.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

administer artificial respiration and seek immediate medical attention. Call 911.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention. Call 911 and the Poison Control Center at 1-800-222-

1222.[9]
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Spill Response
Small Spills:

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material into a sealed hazardous waste container.

Decontaminate the spill area with an appropriate cleaning solution.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and institutional EHS.

Prevent entry into the contaminated area.

Allow only trained personnel with appropriate PPE to clean up the spill.

Opioid Overdose Response
Be aware of the signs of opioid overdose, which include slow or shallow breathing,

unresponsiveness, and pinpoint pupils.[10][11] If an overdose is suspected:

Call 911 immediately.[12]

If available and you are trained, administer naloxone.[13]

Provide rescue breathing or CPR if necessary and you are trained to do so.[12]

Stay with the individual until emergency medical services arrive.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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